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Compound of Interest

Compound Name: Isoedultin

cat. No.: B15591723

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoedultin is a naturally occurring coumarin derivative isolated from the roots of Carlina acaulis
L. This document provides a detailed overview of its chemical structure, physicochemical
properties, and the experimental methodologies employed for its isolation and characterization.
The structural elucidation of Isoedultin was primarily achieved through comprehensive
spectroscopic analysis, including nuclear magnetic resonance (NMR), mass spectrometry
(MS), and infrared (IR) spectroscopy. This guide is intended to serve as a foundational
resource for researchers engaged in the study of natural products and for professionals in the
field of drug discovery and development.

Chemical Structure and Properties

Isoedultin is classified as a phenylpropanoid and more specifically as a coumarin. Its chemical
structure was determined through extensive spectroscopic analysis and has been confirmed by
synthesis.

Table 1: Chemical Identifiers and Properties of Isoedultin
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Identifier Value

Source

(2R)-2-amino-3-[[(E)-prop-1-

en-1-yl]sulfinyl]propanoic acid

IUPAC Name

Molecular Formula C21H2207

Molecular Weight 386.40 g/mol

CAS Number 43043-08-9
CC(O[C@@H]1C2=C(O[C@
@H]1C(C)

SMILES
(C)OC(/C(C)=C\C)=0)C=CC(C
=C3)=C20C3=0)=0

Appearance Colorless oil

Optical Rotation

[a]D2* -15.5° (C 2.0 in CHCl3)

Spectroscopic Data

The structural framework of Isoedultin was elucidated based on the following key

spectroscopic data.

Table 2: 1H-NMR Spectroscopic Data of Isoedultin (CDCIs)

Chemical Shift ()
pPpm

Multiplicity

Integration Assignment

Data not available in

search results

Table 3: 13C-NMR Spectroscopic Data of Isoedultin (CDCls)

Chemical Shift (6) ppm

Assignment

Data not available in search results
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Table 4: Mass Spectrometry (MS) and Infrared (IR) Data of Isoedultin

Spectroscopic Method Key Data Interpretation

M+ at m/z 386.136 (High- Confirms molecular formula
Mass Spectrometry (MS) ]

Resolution MS) C21H2207
Infrared (IR) Spectroscopy vmax at 1735, 1720, 1620, Indicates presence of ester, a-
(CHCI5) 1580 cm™1 pyrone, and double bonds

Experimental Protocols

The following sections detail the methodologies for the isolation and structural characterization
of Isoedultin.

Isolation of Isoedultin

The isolation of Isoedultin from the roots of Carlina acaulis L. was performed as follows:

o Extraction: The dried and powdered roots of Carlina acaulis L. were extracted with petroleum
ether followed by ether.

o Chromatography: The ether extract was subjected to column chromatography on silica gel.
» Fractionation: Elution with a gradient of petroleum ether and ether yielded several fractions.

 Purification: Fractions containing Isoedultin were further purified by preparative thin-layer
chromatography (TLC) on silica gel to yield the pure compound as a colorless oil.

Structural Elucidation

The structure of Isoedultin was determined using a combination of spectroscopic techniques:

e UV Spectroscopy: The UV spectrum was recorded in ether to identify the chromophoric
system.

e IR Spectroscopy: An IR spectrum was obtained from a solution in chloroform to identify
functional groups.
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e 'H-NMR Spectroscopy: A *H-NMR spectrum was recorded in deuterated chloroform (CDClIs)
to determine the proton environment.

e Mass Spectrometry: High-resolution mass spectrometry was used to determine the exact
molecular formula.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the isolation and characterization of
Isoedultin.

Dried Roots of Extraction Column Chromatography Preparative TLC
(Car\ma acaulis L. Cpelroleum Ether, then Ether) [ (Silica Gel) #| Fractionation |=—3| " gjica gery | > _Pure Isoedultin_j——5]

Click to download full resolution via product page

Isolation and structure elucidation workflow for Isoedultin.

Conclusion

This technical guide provides a summary of the chemical structure and the methods used for
the isolation and characterization of Isoedultin. The detailed spectroscopic data and
experimental protocols serve as a valuable resource for researchers investigating this and
other related natural products. Further studies are warranted to explore the biological activities
and potential therapeutic applications of Isoedultin.

 To cite this document: BenchChem. [Isoedultin: A Comprehensive Technical Dossier].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591723#what-is-the-chemical-structure-of-
isoedultin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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